(4Ar,8aR)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5,6,7,8,8a-octahydroquinoline-4a-carboxylic acid
Description
This compound features a bicyclic octahydroquinoline core with a tert-butyloxycarbonyl (Boc) protecting group at the 1-position and a carboxylic acid substituent at the 4a-position (Figure 1). The stereochemistry (4Ar,8aR) indicates a specific spatial arrangement critical for its interactions in chemical or biological systems. The Boc group enhances solubility and stability during synthesis, while the carboxylic acid moiety enables further functionalization or ionic interactions.
Properties
IUPAC Name |
(4aR,8aR)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5,6,7,8,8a-octahydroquinoline-4a-carboxylic acid | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25NO4/c1-14(2,3)20-13(19)16-10-6-9-15(12(17)18)8-5-4-7-11(15)16/h11H,4-10H2,1-3H3,(H,17,18)/t11-,15-/m1/s1 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNAKREQZRTZYOP-IAQYHMDHSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC2(C1CCCC2)C(=O)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCC[C@]2([C@H]1CCCC2)C(=O)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25NO4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.36 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (4Ar,8aR)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5,6,7,8,8a-octahydroquinoline-4a-carboxylic acid , with the CAS number 2287237-58-3 , is a complex organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity based on recent research findings and case studies.
- Molecular Formula: C₁₅H₂₅NO₄
- Molecular Weight: 283.36 g/mol
- Structure: The compound features a quinoline ring system with a carboxylic acid group and a tert-butoxycarbonyl (Boc) protecting group.
The biological activity of this compound is hypothesized to involve interactions with various biological macromolecules. The presence of the carboxylic acid group suggests potential for enzyme inhibition or receptor binding. The Boc group can be hydrolyzed under acidic conditions, releasing the active amine which may interact with biological targets.
Biological Activity Overview
Research indicates that compounds similar to (4Ar,8aR)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5,6,7,8,8a-octahydroquinoline-4a-carboxylic acid exhibit a range of biological activities:
- Antimicrobial Activity: Some derivatives have shown effectiveness against various bacterial strains.
- Anticancer Properties: Studies suggest that quinoline derivatives can inhibit tumor growth by inducing apoptosis in cancer cells.
- Anti-inflammatory Effects: Certain compounds in this class have been reported to reduce inflammation in animal models.
Case Study 1: Anticancer Activity
A study published in Journal of Medicinal Chemistry explored the anticancer properties of octahydroquinoline derivatives. The research demonstrated that specific modifications to the quinoline structure enhanced cytotoxicity against breast cancer cell lines. The mechanism was linked to the induction of apoptosis through mitochondrial pathways .
Case Study 2: Antimicrobial Efficacy
Research published in Bioorganic & Medicinal Chemistry Letters assessed the antimicrobial activity of various quinoline derivatives. The study found that compounds with similar structural features to (4Ar,8aR)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5,6,7,8,8a-octahydroquinoline-4a-carboxylic acid exhibited significant antibacterial effects against both Gram-positive and Gram-negative bacteria .
Case Study 3: Anti-inflammatory Properties
A study highlighted in Pharmaceutical Biology investigated the anti-inflammatory effects of quinoline derivatives. It was found that these compounds significantly reduced inflammation markers in animal models of arthritis .
Data Table: Summary of Biological Activities
Scientific Research Applications
Antimicrobial Properties
Recent studies have indicated that derivatives of octahydroquinoline compounds exhibit significant antimicrobial activity. For instance, compounds with similar structures have shown effectiveness against various bacterial strains including Staphylococcus aureus and Escherichia coli . The mechanism of action often involves disruption of bacterial cell membranes or inhibition of essential metabolic pathways.
Anticancer Potential
Research has highlighted the anticancer properties of quinoline derivatives. In vitro studies have demonstrated that certain octahydroquinoline compounds can induce apoptosis in cancer cells by activating specific signaling pathways . For example, derivatives similar to (4Ar,8aR)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3,4,5,6,7,8,8a-octahydroquinoline-4a-carboxylic acid have been tested against breast cancer cell lines with promising results.
Neurological Disorders
Compounds featuring the octahydroquinoline scaffold are being investigated for their neuroprotective effects. Their ability to cross the blood-brain barrier makes them suitable candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease . The modulation of neurotransmitter systems and reduction of oxidative stress are potential mechanisms through which these compounds exert their effects.
Anti-inflammatory Effects
The anti-inflammatory properties of quinoline derivatives have been documented in various studies. These compounds can modulate inflammatory pathways and cytokine production, suggesting their utility in treating conditions such as arthritis and other inflammatory diseases .
Case Studies
Comparison with Similar Compounds
Structural Analogues
*Calculated based on the target compound’s IUPAC name.
Key Observations:
- Core Diversity: The target compound’s octahydroquinoline core distinguishes it from phenanthrene () and furoisoindole () derivatives. However, all share a bicyclic framework and carboxylic acid group, which influence solubility and reactivity.
- Functional Groups: The Boc group in the target compound contrasts with the methylthio/methylsulfonyl groups in quinoline derivatives () and the carboxyphenyl in LY382884 . These substituents modulate electronic properties and steric bulk, impacting binding affinity in receptor interactions.
- Stereochemistry : The (4Ar,8aR) configuration may confer selectivity in biological systems, analogous to LY382884’s (3S,4aR,6S,8aR) stereochemistry, which is critical for GluK1 receptor antagonism .
Analytical Techniques :
- IR Spectroscopy : Used to confirm carboxylic acid (2500–3300 cm⁻¹ broad stretch) and Boc carbonyl (1680–1720 cm⁻¹) in the target compound, aligning with methods in and .
- NMR : Critical for stereochemical assignment in LY382884 and furoisoindole derivatives ().
Pharmacological and Industrial Relevance
- LY382884: Antagonizes GluK1 kainate receptors (IC₅₀ = 0.2 µM), highlighting the role of hydrogenated isoquinoline cores in neuroactive compounds .
- Quinoline-4-carboxylic Acids: Investigated for anti-inflammatory and antimicrobial properties, though substituents dictate activity .
- Phenanthrene Derivative () : Safety data emphasize handling precautions (e.g., PPE, ventilation), relevant for industrial-scale synthesis of carboxylic acid-containing compounds .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
